2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide

• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-piperidin-1-ylethyl]acetamide
• InChI: InChI=1S/C23H30N2O2/c1-18-10-12-20(13-11-18)21(25-14-6-3-7-15-25)16-24-23(26)17-27-22-9-5-4-8-19(22)2/h4-5,8-13,21H,3,6-7,14-17H2,1-2H3,(H,24,26)
• InChI Key: LTKKMWRGTJAVBE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(CNC(=O)COC2=CC=CC=C2C)N3CCCCC3

Description

2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide, also known as MPMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide involves its binding to the sigma-1 receptor, which is a chaperone protein that is involved in regulating the function of various ion channels, enzymes, and receptors. This compound has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling pathways and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and regulation of mitochondrial function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for specific modulation of this receptor. However, one limitation is that this compound is not very water-soluble, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide, including the development of more water-soluble analogs, the investigation of its potential therapeutic applications in neurodegenerative diseases, and the exploration of its role in other physiological and pathological processes. Additionally, the development of more specific and potent sigma-1 receptor modulators could lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide involves the reaction of 2-(2-methylphenoxy)acetamide with 2-(4-methylphenyl)-2-(1-piperidinyl)ethylamine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes, including pain perception, neuroprotection, and addiction. This compound has been used as a tool to study the sigma-1 receptor and its role in these processes.